Cas no 7774-68-7 (Bis(2,3-dichloropropyl) Ether)

• Product Name: Bis(2,3-dichloropropyl) Ether
• CAS No: 7774-68-7
• MF: C₆H₁₀Cl₄O
• MW: 239.954998493195
• CID: 572313
• Update Time: 2025-05-24

Bis(2,3-dichloropropyl) Ether Chemical and Physical Properties

Names and Identifiers

• Bis(2,3-dichloropropyl) Ether
• 1,1'-oxybis[2,3-dichloropropane]
• 1,2-dichloro-3-(2,3-dichloropropoxy)propane
• 2C-P
• Propane,1,2-dichloro-3-(2,3-dichloropropoxy)-
• 1,1'-Oxybis(2,3-dichloropropane)
• bis(2,3-dichloro-1-propyl)ether
• bis-(2,3-dichloro-propyl) ether
• Bis-(2,3-dichlor-propyl)-aether
• EINECS 231-879-0

• Inchi： 1S/C6H10Cl4O/c7-1-5(9)3-11-4-6(10)2-8/h5-6H,1-4H2
• InChI Key： DWUVEXODBSOVSX-UHFFFAOYSA-N
• SMILES： ClC(CCl)COCC(CCl)Cl

Computed Properties

• Exact Mass: 237.94900
• Monoisotopic Mass: 237.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 80.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.331
• Boiling Point: 301.8°C at 760 mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.476
• PSA: 9.23000
• LogP: 2.69540

Bis(2,3-dichloropropyl) Ether Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Bis(2,3-dichloropropyl) Ether

Bis(2,3-Dichloropropyl) Ether: A Comprehensive Overview

Bis(2,3-dichloropropyl) ether, also known as DPE and identified by its CAS number 7774-68-7, is a chemical compound with the molecular formula C₈H₁₀Cl₂O. This compound belongs to the class of ethers and is widely recognized for its unique chemical properties and applications. In recent years, there has been a growing interest in understanding its synthesis, structure, and potential uses in various industries.

The synthesis of bis(2,3-dichloropropyl) ether involves the reaction of 2,3-dichloropropanol with itself in the presence of an acid catalyst. This reaction is a classic example of an etherification process, where two alcohol molecules combine to form an ether and water. The reaction conditions are typically optimized to ensure high yield and purity of the product. Recent studies have explored the use of alternative catalysts and reaction conditions to improve the efficiency of this process.

Bis(2,3-dichloropropyl) ether has a molecular weight of approximately 195.09 g/mol and is a colorless liquid at room temperature. Its boiling point is around 105°C, making it suitable for applications that require stability at moderate temperatures. The compound exhibits low solubility in water but is miscible with organic solvents such as dichloromethane and diethyl ether.

In terms of applications, bis(2,3-dichloropropyl) ether has been traditionally used as a solvent in various industrial processes. Its ability to dissolve a wide range of organic compounds makes it valuable in the manufacturing of pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in green chemistry have led to the exploration of this compound as a potential replacement for more hazardous solvents in certain industrial applications.

One area where bis(2,3-dichloropropyl) ether has gained significant attention is in polymer chemistry. Researchers have investigated its use as a crosslinking agent in the production of thermosetting polymers. The compound's ability to form stable crosslinks under specific conditions has been found to enhance the mechanical properties of these polymers significantly.

The environmental impact of bis(2,3-dichloropropyl) ether has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound is not inherently toxic at low concentrations, its persistence in certain environmental conditions requires careful management during industrial use.

In conclusion, bis(2,3-dichloropropyl) ether (CAS No. 7774-68-7) is a versatile chemical compound with a wide range of applications across various industries. Its unique chemical properties make it an important component in modern chemical manufacturing processes. As research continues to uncover new uses and improve existing applications, this compound is expected to play an increasingly important role in both industrial and academic settings.